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Compound of Interest

Compound Name: Methane-d2

CAS No.: 676-55-1

Cat. No.: B1631389

Get Quote

)

Part 1: Executive Safety Assessment
Methane-d2 (

) is a stable isotopologue of methane. While it is non-radioactive, it presents identical
physicochemical hazards to standard methane (

): high flammability and asphyxiation.

However, as a researcher, you must treat Methane-d2 with higher operational rigor than

standard utility gas. The high cost of isotopic enrichment demands a "Zero-Leak" protocol,

where safety mechanisms simultaneously protect the operator and preserve the integrity of the

experimental asset.

The Golden Rule of Methane-d2:
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Static electricity is the invisible enemy. Methane has a low minimum ignition energy (0.28 mJ).

Your PPE and engineering controls must focus on dissipation and ventilation.

Part 2: Physicochemical Hazard Profile
To select the correct PPE, we must first quantify the hazard. Methane-d2 is a cryogenically

distilled gas often supplied in high-pressure lecture bottles or cylinders.

Property Value Operational Implication

Flammability Range (LEL -

UEL)
5.0% – 15.0% (in air)

Critical: A 5% concentration is

the Lower Explosive Limit.[1]

Leaks in confined spaces (like

a glovebox antechamber)

become explosive rapidly.

Flash Point -188°C (-306°F)

Gas is always above its flash

point in the lab. Any ignition

source causes immediate

combustion.

Vapor Density ~0.6 (Air = 1.0)

Lighter than air. It accumulates

in ceiling pockets or the top of

fume hoods, not the floor.

Specific Hazard Simple Asphyxiant

Displaces oxygen.[2] Colorless

and odorless (unless

mercaptans are added, which

is rare for research grades).

Part 3: Engineering Controls (Primary Defense)
PPE is the last line of defense. Your primary safety infrastructure must be robust.[3]
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Ventilation: All handling must occur within a certified chemical fume hood or a glovebox

under inert atmosphere (

or Ar).

Fume Hood: Sash must be at the working height (18 inches). Face velocity >100 fpm.

Static Grounding: The cylinder, regulator, and receiving apparatus must be grounded.

Methane flowing through plastic tubing can generate static charge. Use stainless steel or

copper tubing where possible.

Flash Arrestors: If using Methane-d2 for combustion studies or flame spectroscopy, a flash

arrestor is mandatory between the regulator and the burner.

Part 4: Personal Protective Equipment (PPE) Matrix
This matrix is designed to address the specific failure modes of compressed flammable gases.
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Body Zone Recommended Equipment Scientific Rationale

Ocular
ANSI Z87.1 Safety Glasses

with Side Shields

Impact Protection: High-

pressure regulator failure or

tubing rupture can project

debris at ballistic speeds. Side

shields protect against

glancing blows.

Dermal (Body)

Flame-Resistant (FR) Lab

Coat (Nomex or treated

Cotton)

Flash Fire Survival: Synthetic

fibers (polyester/nylon) melt

into skin during a flash fire.

Cotton/Nomex chars but does

not melt. Static Control:

Natural fibers reduce static

buildup compared to

synthetics.

Hand Protection Nitrile Gloves (4-8 mil)

Grip & Hygiene: Methane gas

permeates nitrile rapidly;

gloves do not protect against

the gas itself. They provide

grip for cylinder manipulation

and protect the sample from

skin oils (isotopic

contamination).

Respiratory
None (Routine) / SCBA

(Emergency)

Engineering Reliance: If you

need a respirator, your

ventilation has failed. In a

major leak, standard cartridge

respirators are useless against

asphyxiants; Self-Contained

Breathing Apparatus (SCBA) is

required.

Footwear Leather/Safety Toe Shoes

Crush Hazard: Cylinders are

heavy. A falling lecture bottle

can crush metatarsals.
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Visualizing the Safety Logic
The following diagram illustrates the relationship between hazards, barriers, and the protected

user.
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Figure 1: Risk mitigation pathway showing how Engineering Controls (Green) and PPE (Blue)

intercept specific Methane-d2 hazards.

Part 5: Operational Protocol (Step-by-Step)
This protocol emphasizes leak integrity to save cost and purging to prevent explosive mixtures.

Phase 1: Setup & Inspection
Secure the Cylinder: Clamp the cylinder firmly to a bench or wall bracket. Never leave a

cylinder free-standing.

Regulator Selection: Use a Stainless Steel Diaphragm Regulator (CGA 350 connection).

Why? Brass is acceptable for safety, but stainless steel prevents off-gassing impurities

that could interfere with isotopic analysis.
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Leak Check (The "Snoop" Test):

Connect the regulator.

Pressurize the line (closed downstream).

Apply a compatible leak detection fluid (e.g., Snoop®) to connections.

Critical: Look for micro-bubbles. If bubbles appear, depressurize and retighten. Do not use

Teflon tape on CGA fittings; the seal is metal-to-metal.

Phase 2: The Purge Cycle (Inerting)
Before introducing Methane-d2, you must remove oxygen from your lines.

Connect an inert gas line (

or He) to your manifold.

Flush the system for 5 minutes.

Mechanism: This prevents the formation of a combustible mixture inside your tubing upon

methane introduction.

Phase 3: Active Use
Open the cylinder valve slowly (counter-clockwise).

Set delivery pressure (typically 5–10 psig for reactor feeds).

Monitor flow using a rotameter or mass flow controller.

Static Watch: Ensure no tubing is rubbing against plastic surfaces.

Phase 4: Shutdown & Disposal
Close the cylinder valve first.

Allow the regulator to drain (pressure gauges drop to zero).
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Close the regulator outlet valve.

Disposal:

Small Quantities: Vent excess gas into the back of the fume hood (active ventilation).

Large Quantities/Cylinders: Do not vent full cylinders. Return to the supplier or contact

EHS for hazardous waste pickup.

Workflow Visualization
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Figure 2: Operational workflow emphasizing the critical leak-check loop prior to gas

introduction.

Part 6: Emergency Response
In the event of a significant release (audible hiss or smell):

Evacuate: Clear the immediate area.

Isolate: If safe to do so (and accessible), hit the emergency shut-off button for the lab gas

manifold.

Ventilate: Ensure the fume hood sash is fully open (if variable volume) or hit the "Emergency

Purge" button if equipped.

Do Not Switch: Do not turn lights or electrical equipment on/off. The spark from a switch can

ignite the gas.

References
Occupational Safety and Health Administration (OSHA). (n.d.). Compressed Gas and

Equipment - 1910.101. United States Department of Labor. [Link]

Compressed Gas Association (CGA). (2022). CGA P-1: Standard for Safe Handling of

Compressed Gases in Containers. [Link]

National Institute of Standards and Technology (NIST). (2021).[4] Safety Data Sheet:

Methane in Air. [Link]

Airgas. (2016). Safety Data Sheet: Methane. [Link]

Wermac. (2026). Lower and Upper Explosive Limits for Flammable Gases and Vapors. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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